Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C13H14Cl2N2O3/c1-20-13(19)8-2-4-17(5-3-8)12(18)9-6-10(14)11(15)16-7-9/h6-8H,2-5H2,1H3
• InChI Key: ZFLVERMTDADZMN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)C2=CC(=C(N=C2)Cl)Cl
• Molecular Formula: C13H14Cl2N2O3
• Molecular Weight: 317.16 g/mol

Description

Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate, also known as UMB24, is a chemical compound that has recently gained attention in the scientific community. This compound has been found to have potential applications in the field of medicine due to its unique properties.

Mechanism of Action

The mechanism of action of Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including histone deacetylases (HDACs) and sirtuins. HDACs and sirtuins are involved in the regulation of gene expression and cellular metabolism, making them important targets for drug development.
Biochemical and Physiological Effects
Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the formation of beta-amyloid plaques in the brain (a hallmark of Alzheimer's disease), and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate is that it is relatively easy to synthesize, making it readily available for laboratory experiments. However, one limitation is that its mechanism of action is not fully understood, making it difficult to predict its effects in vivo. Additionally, more research is needed to determine the optimal dosage and administration route for Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate.

Future Directions

There are a number of future directions for research on Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate. One potential direction is to investigate its effects on other types of cancer cells, as well as its potential as a treatment for other neurodegenerative diseases. Additionally, more research is needed to determine the optimal dosage and administration route for Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate, as well as its potential side effects. Finally, further studies are needed to fully understand the mechanism of action of Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate, which could lead to the development of more effective drugs in the future.

Synthesis Methods

Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate can be synthesized using a multi-step reaction process. The starting material for this synthesis is 5,6-dichloropyridine-3-carboxylic acid, which is reacted with piperidine and thionyl chloride to form 5,6-dichloropyridine-3-carbonyl chloride. This intermediate is then reacted with methyl 4-piperidone-4-carboxylate to form Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate.

Scientific Research Applications

Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate has been found to have potential applications in the field of medicine. It has been shown to inhibit the growth of cancer cells in vitro, making it a promising candidate for cancer treatment. Additionally, Methyl 1-(5,6-dichloropyridine-3-carbonyl)piperidine-4-carboxylate has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.